Cas no 158387-19-0 (3-(2-Iodophenyl)-3-oxopropanenitrile)

• Product Name: 3-(2-Iodophenyl)-3-oxopropanenitrile
• CAS No: 158387-19-0
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD04114352
• CID: 108136
• PubChem ID: 22288359
• Update Time: 2025-05-23

3-(2-Iodophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,2-iodo-b-oxo-
• 2-IODOBENZOYLACETONITRILE
• 3-(2-iodophenyl)-3-oxopropanenitrile
• a-Cyano-o-iodoacetophenone
• Benzenepropanenitrile,2-iodo-b-oxo
• 2-Iodo-b-oxo-benzenepropanenitrile
• CS-0318483
• AB18121
• 158387-19-0
• SCHEMBL4941615
• DTXSID40624406
• A3487
• FT-0604205
• MFCD04114352
• Benzenepropanenitrile, 2-iodo-beta-oxo-
• SY268457
• AKOS000177304
• Boc-(R)-3-Amino-3-(3-pyridyl)-propionicacid
• 3-(2-Iodophenyl)-3-oxopropanenitrile

• MDL： MFCD04114352
• Inchi： 1S/C9H6INO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
• InChI Key： PFKFSGXOWIECNG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CC#N)=O

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.772
• Boiling Point: 373.607°C at 760 mmHg
• Flash Point: 179.751°C
• Refractive Index: 1.62
• PSA: 40.86000
• LogP: 2.38758

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(2-Iodophenyl)-3-oxopropanenitrile

3-(2-Iodophenyl)-3-oxopropanenitrile: A Comprehensive Overview

3-(2-Iodophenyl)-3-oxopropanenitrile, also known by its CAS number CAS No. 158387-19-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an iodine atom attached to a phenyl group and a cyano group, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its potential in drug discovery, materials science, and advanced chemical synthesis.

The molecular structure of 3-(2-Iodophenyl)-3-oxopropanenitrile consists of a phenyl ring substituted with an iodine atom at the 2-position, connected to a ketone group and a nitrile group. This arrangement confers the compound with distinct electronic properties, enabling it to participate in various chemical reactions such as nucleophilic additions, substitutions, and condensations. Its ability to act as both an electrophilic and nucleophilic species makes it a valuable building block in organic synthesis.

Recent research has focused on the use of 3-(2-Iodophenyl)-3-oxopropanenitrile in the development of bioactive molecules. For instance, studies have demonstrated its utility in the synthesis of anti-cancer agents, where its iodine substituent plays a critical role in enhancing the compound's pharmacokinetic properties. Additionally, its nitrile group can be readily transformed into other functional groups, such as amides or esters, further expanding its applicability in medicinal chemistry.

In the realm of materials science, this compound has shown promise as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to undergo polymerization under specific conditions has led to investigations into its potential use in creating high-performance materials for electronic applications. Furthermore, recent advancements in catalytic methods have enabled more efficient syntheses of 3-(2-Iodophenyl)-3-oxopropanenitrile, reducing production costs and enhancing its scalability.

The synthesis of 3-(2-Iodophenyl)-3-oxopropanenitrile typically involves multi-step processes that include substitution reactions and oxidation steps. Researchers have explored various catalysts and reaction conditions to optimize these processes, ensuring high yields and purity levels. The compound's stability under standard storage conditions also contributes to its desirability as an intermediate in large-scale chemical manufacturing.

In conclusion, 3-(2-Iodophenyl)-3-oxopropanenitrile, CAS No. 158387-19-0, stands out as a pivotal compound in modern organic chemistry. Its unique structure and reactivity make it an invaluable tool for researchers across diverse disciplines. With ongoing advancements in synthetic methodologies and continued exploration of its applications, this compound is poised to play an increasingly important role in the development of novel chemical entities and materials.